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Welcome to the technical support center for gas chromatography (GC) analysis of chlorinated

biphenyls (PCBs). This guide is designed for researchers, analytical scientists, and

professionals who encounter the common yet challenging issue of peak tailing. Poor peak

shape can compromise resolution, accuracy, and reproducibility, making reliable quantification

difficult.[1] This resource provides in-depth troubleshooting guides and frequently asked

questions to help you diagnose and resolve these issues effectively.

Frequently Asked Questions (FAQs)
Q1: What is chromatographic peak tailing?

Peak tailing is an asymmetry in a chromatographic peak where the latter half of the peak is

broader than the front half.[2] In an ideal chromatogram, peaks are symmetrical (Gaussian). A

tailing factor (Tf) or asymmetry factor (As) greater than 1.5 typically indicates a problem that

requires investigation.[1] This issue can lead to reduced resolution between adjacent peaks

and inaccurate integration, compromising quantitative results.[1]
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Q2: Why is peak tailing a common problem for chlorinated biphenyl analysis?

While PCBs are relatively non-polar, peak tailing can still be a significant issue, primarily due to:

Active Sites: The GC flow path, particularly the inlet liner and the front of the analytical

column, can contain active sites (e.g., silanol groups) that interact with analytes through

secondary mechanisms like hydrogen bonding.[3][4][5] This causes some analyte molecules

to be retained longer than others, resulting in a "tail."

System Contamination: Non-volatile residues from previous samples can accumulate in the

inlet liner or on the column, creating new active sites that cause tailing.[6]

Improper Setup: Physical issues like a poorly cut column, incorrect column installation depth,

or excessive dead volume can disrupt the carrier gas flow path, causing turbulence and

leading to tailing for all peaks.[1][3][7]

Q3: Can my choice of GC column affect peak tailing for PCBs?

Absolutely. The inertness of the column's stationary phase is critical. Columns that are not

sufficiently deactivated will have more exposed active sites, leading to increased peak tailing,

especially for trace-level analysis.[8] For PCB analysis, columns with a 5% phenyl-

methylpolysiloxane stationary phase (e.g., DB-5ms) are common. Using an "Ultra Inert" or

similarly designated column is highly recommended as they undergo a more rigorous

deactivation process to minimize surface activity.[8][9][10]

Q4: How often should I perform inlet maintenance to prevent peak tailing?

The frequency of maintenance depends on the cleanliness of your samples and the number of

injections. A good starting point is to inspect and potentially replace the inlet liner and septum

after every 100-200 injections. For samples with complex or "dirty" matrices, more frequent

maintenance may be necessary.[6] Regular inlet maintenance is one of the most effective ways

to prevent the onset of peak tailing.

In-Depth Troubleshooting Guide
This section provides a systematic approach to diagnosing and resolving peak tailing. The key

first step is to determine if the problem affects all peaks or only specific ones, as this distinction
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points to different root causes.[3]

Visualizing the Problem: The Mechanism of Peak Tailing
Peak tailing is often caused by unwanted secondary interactions between the analyte and

active sites within the GC system. The following diagram illustrates this process.
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Caption: Mechanism of peak tailing due to active sites.

Systematic Troubleshooting Workflow
Use the following flowchart to diagnose the root cause of peak tailing in your PCB analysis.
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Peak Tailing Observed

Are ALL peaks tailing
(including the solvent peak)?

Likely Cause:
Physical Flow Path Disruption

  Yes

Likely Cause:
Chemical Interaction / Activity

No  

Check Column Installation:
- Improper cut (not 90°)

- Incorrect insertion depth

Check for Dead Volume:
- Loose fittings

- Incorrect ferrules

Check for Blockage:
- Cored septum particles in liner
- Contamination on column head

Perform Inlet Maintenance:
- Replace liner with a new,

  deactivated one
- Replace septum and O-ring

Address Column Activity:
- Trim 10-20 cm from the

  front of the column
- Condition (bake out) column

Review Method Parameters:
- Solvent-phase polarity mismatch?

- Initial oven temp too high?

Click to download full resolution via product page

Caption: Troubleshooting flowchart for GC peak tailing.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b15557769/docs?utm_src=pdf-body-img#technical-support-center-resolving-chromatographic-peak-tailing-for-chlorinated-biphenyls
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557769?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Summary Table
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Symptom Probable Cause(s) Recommended Solution(s)

All peaks in the chromatogram

are tailing

Physical Flow Path Issue: A

problem occurring before

separation that affects all

compounds indiscriminately.[3]

[7]

1. Re-install the Column:

Ensure the column is cut

cleanly at a 90° angle and

installed at the correct depth in

the inlet as per the

manufacturer's instructions.[1]

2. Check for Leaks/Dead

Volume: Verify all fittings and

ferrules are correct and

properly tightened.

Only some peaks (or later

eluting peaks) are tailing

Chemical Activity: Active sites

in the system are interacting

with specific analytes.[3]

1. Replace Inlet Liner: The

liner is the first point of contact

and a common source of

activity. Replace with a new,

highly deactivated liner.[5][11]

2. Trim the Column: Active

sites can form at the head of

the column due to

accumulated non-volatile

residue. Trim 10-20 cm from

the inlet side of the column.[6]

[12]

Tailing gets progressively

worse with each injection

System Contamination:

Buildup of non-volatile matrix

components from samples.[6]

[12]

1. Perform Inlet Maintenance:

Replace the liner, septum, and

inlet seal.[6] 2. Condition the

Column: After maintenance,

perform a column bake-out at

a temperature slightly above

your method's maximum to

remove contaminants. 3.

Improve Sample Cleanup:

Consider adding a sample

cleanup step (e.g., Solid

Phase Extraction) to remove
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matrix interferences before

injection.[13]

Good peak shape is restored

after injecting a high-

concentration standard

Inlet Passivation Issue: The

system contains active sites

that are temporarily saturated

("passivated") by the high

amount of analyte.[14]

1. Replace the Liner: The

existing liner has lost its

deactivation. Using a new,

certified Ultra Inert liner is the

most robust solution.[11][15] 2.

Use a Guard Column: A

deactivated guard column can

"trap" active compounds and

protect the analytical column.

[6]

Detailed Experimental Protocols
Protocol 1: GC Inlet Liner Replacement

Causality: The inlet liner is where the sample is vaporized and introduced to the column. Over

time, its surface becomes contaminated with non-volatile residue and can lose its inertness,

creating active sites that cause peak tailing.[16] Replacing it is a critical maintenance step.

Cool Down the System: Set the inlet temperature to ambient and wait for it to cool

completely. Turn off the carrier gas flow at the instrument.

Remove the Inlet Nut: Using an appropriate wrench, carefully unscrew the large nut at the

top of the GC inlet.

Remove the Septum and Liner: Remove the septum retaining nut and the old septum. Use

clean forceps to gently pull the old liner out of the inlet. Note its orientation.

Inspect and Clean the Inlet: Shine a light into the inlet. If there is visible residue, gently clean

it with a lint-free swab lightly dampened with methanol or hexane. Ensure the inlet is

completely dry before proceeding.

Install the New Liner: Wearing clean, lint-free gloves, take a new, deactivated liner and install

it in the same orientation as the old one. If the liner uses an O-ring, ensure it is properly
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seated.[15]

Reassemble the Inlet: Place a new, pre-conditioned septum in the septum retaining nut and

reassemble the inlet. Do not overtighten the nuts.

Restore Gas Flow and Check for Leaks: Turn the carrier gas back on. Use an electronic leak

detector to check for leaks around the septum nut and other fittings.

Heat the Inlet and Condition: Set the inlet to your method temperature. Allow the system to

equilibrate for 15-20 minutes.

Self-Validation: Inject a solvent blank followed by a mid-level calibration standard. The peak

shape for your PCBs should be sharp and symmetrical, confirming that the liner was the

source of the issue.

Protocol 2: Trimming the GC Column Inlet

Causality: The first few centimeters of the analytical column can accumulate non-volatile

material from samples. This contamination can degrade the stationary phase and create active

sites, leading to peak tailing.[1][6] Trimming this section removes the contamination and

exposes a fresh, clean surface.

Cool Down and Prepare: Cool the inlet and oven to ambient temperature. Turn off the carrier

gas.

Disconnect the Column: Carefully loosen the column nut from the inlet. Gently pull the

column out of the inlet.

Perform the Cut: Using a ceramic scoring wafer or diamond-tipped cutter, score the column

about 10-20 cm from the end.

Break the Column: Holding the column on either side of the score, gently flex it to create a

clean break. The break should be flat and perpendicular (90°) to the column wall.

Inspect the Cut: Inspect the new column end with a small magnifier. A proper cut will be a

clean, flat surface with no jagged edges or shards.[1][7] If the cut is poor, repeat the process.
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Re-install the Column: Slide a new nut and ferrule onto the column. Insert the column back

into the inlet to the manufacturer-specified depth. This is critical for good chromatography.

Tighten and Leak Check: Tighten the column nut (finger-tight plus a quarter-turn with a

wrench is a good starting point). Restore carrier gas flow and perform a leak check.

Self-Validation: After re-establishing thermal equilibrium, inject a standard. Compare the

chromatogram to one from before the trim. A significant improvement in peak shape and

possibly response indicates that column contamination was the problem.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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